Cas no 1481-94-3 (2H-1-Benzopyran-4-ol,2-ethyl-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-4-ol,2-ethyl-3,4-dihydro-
• CAS No: 1481-94-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 228585
• PubChem ID: 268192
• Update Time: 2025-04-19

2H-1-Benzopyran-4-ol,2-ethyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-ol,2-ethyl-3,4-dihydro-
• 2-ethyl-3,4-dihydro-2H-chromen-4-ol
• 2-Aethyl-chroman-4-ol
• 2-Ethyl-4-chromanol
• 2-Ethyl-4-chromanol, (cis)-
• 2-Ethyl-4-hydroxy-chroman
• 2-ethylchroman-4-ol
• 2-ethyl-chroman-4-ol
• AC1L6JQM
• AC1Q79S6
• AG-J-16630
• AR-1E1468
• CTK4C5722
• NSC108317
• DTXSID90296213
• 1481-94-3
• NSC-108317

• Inchi： 1S/C11H14O2/c1-2-8-7-10(12)9-5-3-4-6-11(9)13-8/h3-6,8,10,12H,2,7H2,1H3
• InChI Key： IOYMHUMHEGERFJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1CC)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.28110